Cas no 108895-43-8 (Thymidine,3'-S-(2-hydroxyethyl)-3'-thio- (9CI))

Thymidine,3'-S-(2-hydroxyethyl)-3'-thio- (9CI) structure
108895-43-8 structure
Product Name:Thymidine,3'-S-(2-hydroxyethyl)-3'-thio- (9CI)
CAS No:108895-43-8
MF:C12H18N2O5S
MW:302.346722126007
CID:164992
PubChem ID:451836
Update Time:2025-04-19

Thymidine,3'-S-(2-hydroxyethyl)-3'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-S-(2-hydroxyethyl)-3'-thio- (9CI)
    • 1-[(2R,4S,5R)-4-(2-hydroxyethylsulfanyl)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 3'-Hydroxyethylthio-2',3'-dideoxythymidine
    • 3'-SCH2CH2OH-ddT
    • AC1L9PVV
    • NSC700462
    • Thymidine, 3'-S-(2-hydroxyethyl)-3'-thio-
    • NSC 700462
    • 108895-43-8
    • 1-[(2R,4S,5R)-4-(2-hydroxyethylsulfanyl)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • DTXSID10148760
    • 2,4(1H,3H)-Pyrimidinedione, 1-[2-deoxy-3-S-(2-hydroxyethyl)-3-thio-beta-D-erythro-pentofuranosyl]-5-methyl-
    • Inchi: 1S/C12H18N2O5S/c1-7-5-14(12(18)13-11(7)17)10-4-9(20-3-2-15)8(6-16)19-10/h5,8-10,15-16H,2-4,6H2,1H3,(H,13,17,18)/t8-,9+,10-/m1/s1
    • InChI Key: NZEUEGWIRIHOQF-KXUCPTDWSA-N
    • SMILES: S(CCO)[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 302.094
  • Monoisotopic Mass: 302.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.7
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.628
  • PSA: 130.11000
  • LogP: -0.36880
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